Cas no 23981-48-8 (Methyl 6-Methoxy-2-naphthylacetate)

Methyl 6-Methoxy-2-naphthylacetate Properties

Names and Identifiers

• Methyl 6-Methoxy-2-naphthylacetate
• 2-Naphthaleneaceticacid, 6-methoxy-, methyl ester
• 6-methoxy-2-Naphthaleneacetic acid methyl ester
• methyl 2-(6-methoxynaphthalen-2-yl)acetate
• Methyl 6-Methoxy-2-n
• (6-methoxy-naphthyl-(2))-acetic acid methyl ester
• (6-Methoxy-naphthyl-(2))-essigsaeure-methylester
• 6-methoxy-2-naphthylacetic acid methyl ester
• EINECS 245-968-7
• methyl 2-(6'-methoxy-2'-naphthyl)-acetate
• methyl 6-methoxy-2-naphthaleneacetate
• Methyl 6-methoxynaphthalene-2-acetate
• 23981-48-8
• NS00027526
• J-015304
• SCHEMBL1448732
• methyl2-(6-methoxynaphthalen-2-yl)acetate
• FT-0671920
• AKOS027447628
• methyl (6-methoxy-2-naphthyl)acetate
• NWIMPGMAVYLECN-UHFFFAOYSA-N
• DTXSID30178706
• methyl 2-(6-methoxy-2-naphthyl)acetate
• (6-Methoxy-naphthalen-2-yl)-acetic acid methyl ester
• 6-Methoxy-2-naphthaleneacetic Acid Methyl Ester
• DB-023627
• +Expand

• MDL： MFCD09840967
• InChIKey： NWIMPGMAVYLECN-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14O3/c1-16-13-6-5-11-7-10(8-14(15)17-2)3-4-12(11)9-13/h3-7,9H,8H2,1-2H3
• SMILES： COC1=CC=C2C(C=CC(CC(OC)=O)=C2)=C1

Computed Properties

• Exact Mass: 230.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 230.094
• Heavy Atom Count: 17
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• LogP: 2.56390
• PSA: 35.53000
• Refractive Index: 1.58
• Boiling Point: 356.9°Cat760mmHg
• Melting Point: 75-77 ºC
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 148.8°C
• Density: 1.149

Methyl 6-Methoxy-2-naphthylacetate Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：-20°C Freezer
• Signal Word：warning

Methyl 6-Methoxy-2-naphthylacetate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%